Cas no 17147-82-9 (Benzothiazole,2-(2,2-dimethylpropyl)-)

• Product Name: Benzothiazole,2-(2,2-dimethylpropyl)-
• CAS No: 17147-82-9
• MF: C₁₂H₁₅NS
• MW: 205.31920170784
• CID: 122135
• PubChem ID: 14813267
• Update Time: 2025-04-18

Benzothiazole,2-(2,2-dimethylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,2-(2,2-dimethylpropyl)-
• Benzothiazole, 2-(2,2-dimethylpropyl)- (9CI)
• SCHEMBL1691702
• 2-(2,2-Dimethylpropyl)-1,3-benzothiazole
• 17147-82-9
• 2-Neopentylbenzo[d]thiazole
• DTXSID801294729
• 2-(2,2-Dimethylpropyl)benzothiazole

• Inchi： 1S/C12H15NS/c1-12(2,3)8-11-13-9-6-4-5-7-10(9)14-11/h4-7H,8H2,1-3H3
• InChI Key： SSVYWUJFTDTFEW-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1CC(C)(C)C

Computed Properties

• Exact Mass: 205.09265
• Monoisotopic Mass: 205.09252066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 12.89